Cas no 2229621-36-5 (O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine)

• Product Name: O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine
• CAS No: 2229621-36-5
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 5982699
• PubChem ID: 165946143
• Update Time: 2025-10-28

O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine
• 2229621-36-5
• EN300-1909058
• O-[2-(2-bromo-4-chlorophenyl)propyl]hydroxylamine

• Inchi： 1S/C9H11BrClNO/c1-6(5-13-12)8-3-2-7(11)4-9(8)10/h2-4,6H,5,12H2,1H3
• InChI Key： JCZIZOCFJWGIMH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)CON)Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine

Introduction to O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine (CAS No. 2229621-36-5)

O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine, a compound with the chemical identifier CAS No. 2229621-36-5, is a specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of organic molecules characterized by its unique structural and functional properties, which make it a promising candidate for various biochemical applications.

The molecular structure of O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine consists of a propyl chain attached to a hydroxylamine group, which is further linked to a phenyl ring substituted with bromine and chlorine atoms at the 2nd and 4th positions, respectively. This specific arrangement of atoms imparts distinct chemical reactivity and biological activity, making it an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of both bromine and chlorine substituents in the phenyl ring enhances the electrophilicity of the molecule, making it a versatile intermediate in synthetic chemistry. This property has been exploited in the synthesis of more complex molecules that exhibit potent pharmacological effects.

One of the most compelling aspects of O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine is its potential application in drug discovery. Researchers have been exploring its use as a precursor in the synthesis of bioactive molecules that target specific enzymatic pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent.

The hydroxylamine group is particularly noteworthy, as it is known to participate in various redox reactions, which are crucial for maintaining cellular homeostasis. Compounds containing this functional group have been investigated for their ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This mechanism has implications for the treatment of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Using molecular modeling techniques, scientists have been able to identify how O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine interacts with biological targets at the molecular level. These studies have provided valuable insights into its potential therapeutic applications and have guided the design of more effective derivatives.

In addition to its pharmacological potential, this compound has also been studied for its role in chemical synthesis. The bromo and chloro substituents on the phenyl ring make it an excellent substrate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in the synthesis of complex organic molecules and have found applications in both pharmaceuticals and materials science.

The development of new synthetic methodologies has been instrumental in expanding the chemical toolbox available for drug discovery. Researchers have developed innovative approaches to functionalize O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine, allowing for the rapid synthesis of libraries of compounds with diverse biological activities. These libraries can then be screened using high-throughput techniques to identify lead compounds for further development.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in technology and our understanding of biological systems. The study of compounds like O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine exemplifies this progress, as it highlights how structural modifications can lead to novel therapeutic agents. By leveraging cutting-edge research methods and interdisciplinary collaboration, scientists are paving the way for more effective treatments for a wide range of diseases.

In conclusion, O-2-(2-bromo-4-chlorophenyl)propylhydroxylamine represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery and chemical synthesis. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in developing new therapies that address unmet medical needs.